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Compound of Interest

Compound Name: Thiophanate-Methyl

Cat. No.: B132596 Get Quote

Proper disposal of Thiophanate-Methyl is critical for ensuring laboratory safety, protecting

human health, and preventing environmental contamination. As a substance suspected of

causing genetic defects and being very toxic to aquatic life with long-lasting effects, all handling

and disposal procedures must be conducted with strict adherence to safety protocols and

regulatory requirements[1]. Improper disposal of this pesticide is a violation of Federal Law[2]

[3][4].

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals, outlining the necessary steps for the safe and compliant

disposal of Thiophanate-Methyl waste.

Immediate Safety and Logistical Information
Before handling Thiophanate-Methyl for any purpose, including disposal, it is imperative to

have a clear plan and the necessary safety equipment.

Hazard Classification: Thiophanate-Methyl is considered a hazardous substance[5]. When

discarded as a commercial chemical product or residue, it is classified by the EPA with waste

number U409[4][5][6].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

impermeable gloves, safety goggles or other eye protection, and protective clothing[1][7]. In

situations where dust or aerosols may be generated, respiratory protection is necessary[7].

Ventilation: Always handle Thiophanate-Methyl in a well-ventilated area or under a

chemical fume hood[1].
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Avoid Contamination: Do not contaminate water, food, or feed during storage or disposal[1]

[2][8]. It is strictly forbidden to discharge Thiophanate-Methyl waste into sewer systems or

apply it directly to water bodies[1][3][9].

Regulatory Consultation: If disposal instructions are unclear, contact your institution's

Environmental Health and Safety (EHS) department, your State Pesticide or Environmental

Control Agency, or the local EPA Regional Office for guidance[2][3][4][6].

Key Data for Disposal and Handling
The following table summarizes essential quantitative data regarding Thiophanate-Methyl's
toxicity and regulatory classifications.

Data Point Value Source(s)

Acute Toxicity

Oral LD50 (rat) >5,000 - 7,500 mg/kg [10][11]

Dermal LD50 (rat) >5,000 mg/kg [10]

Inhalation LC50 (rat, 4-hr) <2.04 mg/L [10]

Aquatic Toxicity

LC50 (Rainbow Trout, 96-hr) 7.8 - 8.3 ppm [3][8][11]

EC50 (Daphnia magna, 48-hr) 4.7 mg/L [7]

Regulatory Information

EPA Hazardous Waste

Number
U409 [4][5][6][12]

CERCLA Reportable Quantity

(RQ)
10 pounds [6][8][12]

UN Number (Transport) 3077 [3][4][11]

Transport Hazard Class
9 (Miscellaneous dangerous

substances and articles)
[3][4][11]

Packing Group III [3][4][11]
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Disposal Workflow
The logical flow for determining the proper disposal procedure for various types of

Thiophanate-Methyl waste is outlined below.

Waste Generation
(Thiophanate-Methyl)

Identify Waste Type

Solid Waste
(Unused/Expired Product)

Solid

Liquid Waste
(Solutions, Rinsate)

Liquid

Empty Containers

Container

Spill Cleanup Material

Spill

Collect in a suitable,
closed, labeled container.

Collect in a suitable,
closed, labeled container.

Decontaminate Container
(e.g., Triple Rinse)

Absorb with inert material.
Collect in a closed, labeled container.

Dispose of at an Approved
Hazardous Waste Facility

Offer for Recycling or
Dispose in Sanitary Landfill

(after puncturing)

Click to download full resolution via product page

Caption: Workflow for Thiophanate-Methyl Waste Disposal.

Experimental Protocol: Disposal of Contaminated
Labware and Aqueous Solutions
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This protocol provides a step-by-step methodology for a common laboratory scenario requiring

the disposal of Thiophanate-Methyl waste.

Objective: To safely collect and dispose of Thiophanate-Methyl contaminated materials (e.g.,

pipette tips, glassware) and dilute aqueous solutions from a laboratory experiment.

Materials:

Designated hazardous waste container (leak-proof, with a secure lid, appropriately labeled

for Thiophanate-Methyl waste).

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves.

Inert absorbent material (e.g., vermiculite, sand) for spill management.

pH paper (if neutralization is required by institutional protocols).

Procedure:

Preparation and PPE:

Designate a specific area within a chemical fume hood for waste collection.

Don all required PPE (goggles, gloves, lab coat) before handling any waste.[1]

Ensure the hazardous waste container is properly labeled with "Hazardous Waste,"

"Thiophanate-Methyl," and other information required by your institution.

Collection of Solid Waste:

Carefully place all contaminated disposable solid items, such as pipette tips, contaminated

gloves, and absorbent paper, directly into the designated hazardous waste container.

Avoid creating dust when handling solid forms of the chemical or contaminated items.[1][3]

Collection of Liquid Waste:
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Pour all aqueous solutions containing Thiophanate-Methyl directly into the designated

liquid hazardous waste container. Do not mix with other waste streams unless permitted

by your EHS department.

For rinsing non-disposable labware (e.g., beakers, flasks), perform a "triple rinse".[4][8][9]

First Rinse: Rinse the glassware with a small amount of appropriate solvent (as

determined by your protocol, often water for aqueous solutions). Pour this first rinsate into

the hazardous waste container.

Subsequent Rinses: Repeat the rinsing process two more times, collecting all rinsate in

the hazardous waste container.[9] This ensures the glassware is decontaminated and the

hazardous material is captured.

Container Management:

Keep the hazardous waste container securely closed when not in use.[1]

Store the container in a designated, cool, dry, and well-ventilated secondary containment

area, away from incompatible materials like strong acids, bases, and oxidizing agents.[1]

[8]

Final Disposal:

Once the waste container is full, arrange for pickup by your institution's EHS or a licensed

chemical waste disposal contractor.

The waste will be transported to an approved treatment and disposal facility for final

disposition, likely via controlled incineration or another approved method.[1][8]

Decontamination and Cleanup:

Wipe down the work area with soap and water.[7]

Remove PPE and wash hands thoroughly with soap and water after completing the

procedure.[4][12] Contaminated work clothing should not be allowed out of the workplace

and must be decontaminated before reuse.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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